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Compound of Interest

Compound Name: Capsaicin-D7

Cat. No.: B12363755

A Technical Guide to the Safe Handling of
Capsaicin-D7

Disclaimer: This document provides a comprehensive overview of the safety data and handling
precautions for Capsaicin. Specific safety data for Capsaicin-D7 is not readily available. The
information presented here is based on the properties of the non-deuterated compound,
Capsaicin, and should be used as a primary reference for handling its deuterated analog. It is
imperative for researchers, scientists, and drug development professionals to conduct a
thorough risk assessment and consult with their institution's safety office before working with
Capsaicin-D7.

Physicochemical and Toxicological Properties

The following tables summarize the key quantitative data for Capsaicin, which serves as a
close surrogate for Capsaicin-D7.

Table 1: Physical and Chemical Properties of Capsaicin
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Property Value References
Chemical Formula C18H27NO3 [1112113114]
Molecular Weight 305.41 g/mol [1]

Off-white to white crystalline

Appearance )
solid/powder
Melting Point 62-65 °C
Boiling Point 210-220 °C at 0.01 mm Hg
Flash Point >93 °C (>199.4 °F)
Insoluble in water; soluble in
N alcohols, ether, benzene,
Solubility

chloroform, acetone, and fatty

oils.

ble 2: Toxicoloaical for Capsaici

Endpoint Value Species Route References

LDso (Lethal

47.2 mg/kg Mouse Oral
Dose, 50%)
LDso (Lethal

161.2 mg/kg Rat Oral
Dose, 50%)
LDso (Lethal

>512 mg/kg Mouse Dermal

Dose, 50%)

Hazard Identification and Classification

Capsaicin is classified as a hazardous substance. The GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) classifications are summarized below.

Table 3: GHS Hazard Classification for Capsaicin
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage.

H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled.

H317: May cause an allergic

Skin Sensitization Category 1 ) ]
skin reaction.
Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o
Single Exposure irritation.

Experimental Protocols for Hazard Assessment

While specific experimental data for Capsaicin-D7 is not available, the following are general
methodologies used to assess the hazards associated with compounds like Capsaicin.

e Acute Oral Toxicity (OECD TG 423): This method involves the administration of the test
substance to fasted animals in a stepwise procedure. The starting dose is selected from one
of four fixed levels and the outcome (mortality or evident toxicity) determines the next step.
This allows for classification of the substance with the use of a minimal number of animals.

¢ In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD TG 439): This in
vitro test uses a reconstructed human epidermis model. The test chemical is applied topically
to the tissue. Cell viability is then measured by enzymatic conversion of MTT. A reduction in
viability below a certain threshold indicates that the substance is an irritant.

e In Vitro Eye Hazard: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method
(OECD TG 492): This method utilizes a reconstructed human cornea-like epithelium. The
test substance is applied to the epithelial surface, and the extent of cytotoxicity is evaluated
by measuring the relative tissue viability using MTT. This determines if the substance is an
eye irritant.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12363755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Handling Precautions and Exposure Controls

Strict adherence to safety protocols is mandatory when handling Capsaicin-D7.

Engineering Controls

» All work with Capsaicin-D7, including weighing and preparing solutions, must be conducted
in a certified chemical fume hood to avoid inhalation of dust or aerosols.

» Use of a powder-containment balance enclosure is recommended for weighing solid
material.

o Ensure adequate ventilation in the laboratory.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change gloves
immediately if they become contaminated.

» Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator with a particulate filter is required.

Hygiene Measures

o Wash hands thoroughly with soap and water after handling and before leaving the laboratory.
e Do not eat, drink, or smoke in areas where Capsaicin-D7 is handled.

o Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately.

First Aid Measures

In case of exposure, immediate medical attention is necessary.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill and Disposal Procedures

Spills: Evacuate the area and prevent entry. For small spills, gently cover with an absorbent
material to avoid dust formation and carefully collect into a sealed container for disposal. Do
not use dry sweeping methods.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material and its container must be disposed of as hazardous waste.

Signaling Pathway and Workflow Diagrams
Capsaicin-Induced TRPV1 Signaling Pathway

Click to download full resolution via product page
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Caption: Capsaicin-D7 activates the TRPV1 receptor, leading to pain sensation and
neurogenic inflammation.

Safe Handling Workflow for Potent Compounds
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Caption: A logical workflow for the safe handling of potent compounds like Capsaicin-D7 in a
lab setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

